Cas no 1256804-56-4 (5-(Trifluoromethyl)nicotinimidamide)

• Product Name: 5-(Trifluoromethyl)nicotinimidamide
• CAS No: 1256804-56-4
• MF: C₇H₆F₃N₃
• MW: 189.137851238251
• CID: 4826931
• Update Time: 2025-05-19

5-(Trifluoromethyl)nicotinimidamide Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)nicotinimidamide
• AK369534

• Inchi： 1S/C7H6F3N3/c8-7(9,10)5-1-4(6(11)12)2-13-3-5/h1-3H,(H3,11,12)
• InChI Key： INJLKEFASVOBIP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=N)N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8

Additional information on 5-(Trifluoromethyl)nicotinimidamide

Introduction to 5-(Trifluoromethyl)nicotinimidamide (CAS No. 1256804-56-4)

5-(Trifluoromethyl)nicotinimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1256804-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The introduction of a trifluoromethyl group into the nicotinimidamide core significantly modulates its chemical properties, enhancing its reactivity and selectivity, making it a valuable scaffold for drug discovery and molecular design.

The trifluoromethyl group, characterized by its electron-withdrawing inductive effect and strong resonance stabilization, plays a pivotal role in influencing the pharmacokinetic and pharmacodynamic profiles of molecules. In the context of 5-(Trifluoromethyl)nicotinimidamide, this substituent imparts enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity, which are critical factors in the development of novel therapeutic agents. The compound’s structural features make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(Trifluoromethyl)nicotinimidamide and biological macromolecules. Studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes and receptors, suggesting its potential as an intermediate in the synthesis of drugs targeting inflammatory diseases, metabolic disorders, and cancer. The trifluoromethyl-substituted nicotinimidamide derivative has been shown to disrupt key signaling pathways by interfering with enzyme-catalyzed reactions, thereby modulating cellular processes at a molecular level.

In vitro experiments have revealed that 5-(Trifluoromethyl)nicotinimidamide demonstrates remarkable efficacy in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in the pathogenesis of chronic inflammatory conditions. The presence of the trifluoromethyl group enhances the compound’s ability to bind to these enzymes with high affinity, leading to significant reductions in pro-inflammatory mediator production. This has opened up new avenues for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved pharmacological properties.

Moreover, the structural versatility of 5-(Trifluoromethyl)nicotinimidamide has been leveraged in the design of kinase inhibitors, which are crucial for treating various forms of cancer. Kinases are enzymes that play a central role in cell proliferation and survival, making them attractive targets for anticancer therapy. By incorporating the trifluoromethyl group into the nicotinimidamide framework, researchers have been able to fine-tune the electronic properties of the molecule, resulting in enhanced binding to specific kinase domains. This has led to the development of highly selective inhibitors that exhibit minimal off-target effects.

The synthesis of 5-(Trifluoromethyl)nicotinimidamide involves multi-step organic transformations that highlight its synthetic utility as a building block for more complex molecules. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by nucleophilic addition or through direct fluorination reactions using appropriate reagents. These synthetic strategies have been optimized to ensure high yields and purity, making 5-(Trifluoromethyl)nicotinimidamide readily accessible for further derivatization and functionalization.

Recent studies have also explored the role of 5-(Trifluoromethyl)nicotinimidamide in addressing neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Nicotinamide derivatives have been shown to modulate neurotransmitter release and receptor activity, which are dysregulated in these conditions. The presence of the trifluoromethyl group enhances the compound’s ability to cross the blood-brain barrier, improving its bioavailability and therapeutic efficacy. Preclinical trials have demonstrated promising results in animal models, suggesting that this compound may serve as a lead candidate for further development into treatments for neurodegenerative diseases.

The growing interest in green chemistry principles has also influenced the synthesis of 5-(Trifluoromethyl)nicotinimidamide, with researchers seeking sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions have been explored as alternatives to traditional synthetic routes, aligning with global efforts to promote sustainable chemical practices. These advancements not only enhance efficiency but also contribute to reducing the ecological footprint of pharmaceutical manufacturing.

In conclusion, 5-(Trifluoromethyl)nicotinimidamide (CAS No. 1256804-56-4) represents a significant advancement in medicinal chemistry due to its versatile biological activities and synthetic potential. The strategic incorporation of the trifluoromethyl group into its structure has yielded a compound with enhanced pharmacological properties, making it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is anticipated that 5-(Trifluoromethyl)nicotinimidamide will play an increasingly important role in developing next-generation therapeutics that address some of today’s most pressing medical challenges.